Cas no 1227595-77-8 (6-amino-5-fluoro-pyridin-3-ol)

• Product Name: 6-amino-5-fluoro-pyridin-3-ol
• CAS No: 1227595-77-8
• MF: C₅H₅FN₂O
• MW: 128.104404211044
• MDL: MFCD16606150
• CID: 4579228
• PubChem ID: 118993253
• Update Time: 2025-07-18

6-amino-5-fluoro-pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinol, 6-amino-5-fluoro-
• 2-Amino-3-fluoro-5-hydroxypyridine
• 6-amino-5-fluoro-pyridin-3-ol

• MDL： MFCD16606150
• Inchi： 1S/C5H5FN2O/c6-4-1-3(9)2-8-5(4)7/h1-2,9H,(H2,7,8)
• InChI Key： NHOMGHXHOAJXSL-UHFFFAOYSA-N
• SMILES： C1=NC(N)=C(F)C=C1O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 6-amino-5-fluoro-pyridin-3-ol

Comprehensive Overview of 6-Amino-5-fluoro-pyridin-3-ol (CAS No. 1227595-77-8): Properties, Applications, and Industry Insights

6-Amino-5-fluoro-pyridin-3-ol (CAS No. 1227595-77-8) is a fluorinated pyridine derivative gaining significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by the presence of both amino and fluoro functional groups on a pyridine backbone, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₅H₅FN₂O, and precise chemical structure make it a valuable building block for designing bioactive molecules.

In recent years, the demand for fluorinated heterocycles like 6-amino-5-fluoro-pyridin-3-ol has surged, driven by their enhanced metabolic stability and bioavailability in drug development. Researchers highlight its role in optimizing kinase inhibitors and antibacterial agents, aligning with the industry's focus on targeted therapies. The compound's solubility and reactivity profiles further enable its use in high-throughput screening and medicinal chemistry applications.

From an environmental perspective, 6-amino-5-fluoro-pyridin-3-ol is studied for its biodegradation pathways, addressing growing concerns about sustainable chemistry. Analytical techniques such as HPLC and LC-MS are commonly employed to quantify its purity, ensuring compliance with Good Manufacturing Practices (GMP). The compound's spectral data (NMR, IR) is well-documented, facilitating its identification in complex mixtures.

Market trends indicate rising interest in custom synthesis of 6-amino-5-fluoro-pyridin-3-ol, particularly for preclinical research. Suppliers often provide technical datasheets detailing its storage conditions (typically 2-8°C under inert atmosphere) and handling precautions. Its compatibility with cross-coupling reactions makes it a preferred choice for constructing nitrogen-containing scaffolds in drug discovery pipelines.

Emerging applications include its use in fluorescent probes for cellular imaging, leveraging the fluorine atom's unique properties. The compound's logP value and hydrogen bonding capacity are frequently optimized in structure-activity relationship (SAR) studies. Patent analyses reveal its incorporation in anticancer and neuroprotective formulations, reflecting broader therapeutic potential.

For researchers sourcing 1227595-77-8, key considerations include batch-to-batch consistency and regulatory compliance. The compound's stability under various pH conditions is critical for formulation development. Recent publications emphasize its role in fragment-based drug design, particularly for challenging targets like protein-protein interactions.

In conclusion, 6-amino-5-fluoro-pyridin-3-ol represents a strategic asset in modern chemical research. Its dual functionality as both hydrogen bond donor and acceptor, combined with fluorine's electronegativity, creates opportunities across material science and life sciences. Continuous innovation in green synthesis methods for this compound is expected to further expand its industrial relevance.